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Compound of Interest

Compound Name: ReACp53

Cat. No.: B1574799

Get Quote

For Research Use Only. Not for human use.[1]

This document provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with ReACp53, a cell-penetrating peptide designed to

inhibit p53 amyloid formation.[1][2] Adherence to these guidelines is essential for ensuring

laboratory safety, maintaining the integrity of the compound, and generating reliable

experimental results. In the absence of a comprehensive, publicly available Safety Data Sheet

(SDS) specific to ReACp53, the following recommendations are based on best practices for

handling potent, cell-penetrating peptide compounds in a research setting.[3]

Personal Protective Equipment (PPE)
A thorough risk assessment should be conducted for all experimental procedures involving

ReACp53 to ensure the appropriate level of personal protection.[3] The following table

summarizes the recommended PPE for handling this compound.
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PPE Category Item Specifications and Use

Eye and Face Protection Safety Goggles

Required for all procedures to

protect against dust particles

and liquid splashes. Must meet

ANSI Z87.1 standards.[3]

Face Shield

Recommended in addition to

goggles when there is a

significant risk of splashing,

such as during the initial

reconstitution of the lyophilized

powder or when handling

larger volumes.[3][4]

Body Protection Laboratory Coat

A standard, buttoned lab coat

is the minimum requirement to

protect clothing and skin from

potential splashes.[3]

Hand Protection Chemical-Resistant Gloves

Disposable nitrile gloves are

recommended. Gloves should

be inspected before use and

changed immediately after

known or suspected contact

with ReACp53.[3] Consider

double-gloving for higher-risk

procedures.[4]

Respiratory Protection Respirator / Dust Mask

Recommended when weighing

or handling the lyophilized

powder to minimize the risk of

inhaling fine particles. All

handling of the powder should

ideally be performed in a

certified chemical fume hood

or biological safety cabinet.[3]

[4]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_X_press_Tag_Peptide.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_X_press_Tag_Peptide.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_P_T_P_S_NH2.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_X_press_Tag_Peptide.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_X_press_Tag_Peptide.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_P_T_P_S_NH2.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_X_press_Tag_Peptide.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_P_T_P_S_NH2.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1574799?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


General Attire
Long Pants & Closed-Toe

Shoes

Required minimum attire for

working in any laboratory

where hazardous materials are

handled.[3]

Operational Plan: Safe Handling and Storage
Proper handling and storage are critical to maintain the stability and integrity of ReACp53.

Receiving and Storage
Inspection: Upon receipt, visually inspect the container for any damage or compromised

seals.

Storage of Lyophilized Powder: Store the lyophilized peptide at -20°C for long-term stability

(stable for up to 3 years).[1][2] Keep the container tightly sealed and protected from moisture

and light.

Storage of Stock Solutions: Once reconstituted, aliquot the solution into single-use volumes

to avoid repeated freeze-thaw cycles.[2] Store stock solutions at -20°C for up to one month

or at -80°C for up to six months.[5]

Reconstitution and Preparation of Solutions
Environment: All manipulations of the lyophilized powder, including weighing and initial

reconstitution, should be performed in a chemical fume hood or a biological safety cabinet to

contain any airborne particles.

Solubility: ReACp53 is soluble in water (H₂O) at concentrations of ≥ 50 mg/mL (19.10 mM)

and in DMSO at 10 mg/mL (3.82 mM).[1][2] For cell-based assays, sterile PBS (pH 8.5) has

also been used for reconstitution.[6] If using water as the solvent, it is recommended to filter

and sterilize the solution with a 0.22 μm filter before use in cell culture.[5]

Procedure: Before opening, allow the vial to equilibrate to room temperature to prevent

condensation. Add the desired volume of sterile solvent to the vial, cap it securely, and gently

vortex or sonicate to ensure complete dissolution.[7]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_X_press_Tag_Peptide.pdf
https://www.benchchem.com/product/b1574799/docs?utm_src=pdf-body#essential-safety-and-logistical-guide-for-handling-reacp53
https://molnova.com/en/ProductsThr/M30126.html
https://www.selleckchem.com/products/reacp53.html
https://www.selleckchem.com/products/reacp53.html
https://www.medchemexpress.com/ReACp53.html
https://www.benchchem.com/product/b1574799/docs?utm_src=pdf-body#essential-safety-and-logistical-guide-for-handling-reacp53
https://molnova.com/en/ProductsThr/M30126.html
https://www.selleckchem.com/products/reacp53.html
https://www.mdpi.com/2072-6694/13/23/5908
https://www.medchemexpress.com/ReACp53.html
https://www.targetmol.com/compound/reacp53
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1574799?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal Plan
All waste materials contaminated with ReACp53 must be treated as hazardous chemical waste

and disposed of according to institutional and local regulations. Do not dispose of ReACp53 or

contaminated materials in the regular trash or down the drain.[4]

Solid Waste: Collect all contaminated solid waste, including gloves, pipette tips, and empty

vials, in a designated and clearly labeled hazardous waste container.[3]

Liquid Waste: Collect all unused or waste solutions of ReACp53 in a sealed and clearly

labeled hazardous chemical waste container.[3]

Sharps: Any needles or syringes used for handling ReACp53 solutions must be disposed of

in a designated sharps container. If the syringe contains residual peptide, it should be

disposed of as hazardous chemical waste.

Decontamination: Decontaminate work surfaces with an appropriate cleaning agent after

handling the peptide.

Quantitative Data Summary
Property Value

Molecular Formula C₁₀₈H₂₀₆N₅₂O₂₄[1]

Molecular Weight 2617.13 g/mol [1]

Purity >98% (HPLC)[1]

Solubility
H₂O: ≥ 50 mg/mL (19.10 mM)[1]DMSO: 10

mg/mL (3.82 mM)[2]

Storage (Lyophilized) -20°C (up to 3 years)[2]

Storage (Solution)
-20°C (up to 1 month)[5]-80°C (up to 6 months)

[5]

Experimental Protocol: In Vitro Cell Viability Assay

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b1574799/docs?utm_src=pdf-body#essential-safety-and-logistical-guide-for-handling-reacp53
https://www.benchchem.com/product/b1574799/docs?utm_src=pdf-body#essential-safety-and-logistical-guide-for-handling-reacp53
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_P_T_P_S_NH2.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_X_press_Tag_Peptide.pdf
https://www.benchchem.com/product/b1574799/docs?utm_src=pdf-body#essential-safety-and-logistical-guide-for-handling-reacp53
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_X_press_Tag_Peptide.pdf
https://www.benchchem.com/product/b1574799/docs?utm_src=pdf-body#essential-safety-and-logistical-guide-for-handling-reacp53
https://molnova.com/en/ProductsThr/M30126.html
https://molnova.com/en/ProductsThr/M30126.html
https://molnova.com/en/ProductsThr/M30126.html
https://molnova.com/en/ProductsThr/M30126.html
https://www.selleckchem.com/products/reacp53.html
https://www.selleckchem.com/products/reacp53.html
https://www.medchemexpress.com/ReACp53.html
https://www.medchemexpress.com/ReACp53.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1574799?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


This protocol outlines a general procedure for treating cancer cell lines with ReACp53 to

assess its effect on cell viability.

Cell Seeding: Plate cancer cells (e.g., OVCAR3, S1 GODL) in a 96-well plate at a

predetermined density and allow them to adhere and establish for 24 hours.[6]

Preparation of ReACp53 Working Solutions: Prepare a series of dilutions of the ReACp53
stock solution in the appropriate cell culture medium to achieve the desired final

concentrations for treatment (e.g., a range from 0 to 10 µM).[6]

Cell Treatment: Remove the existing medium from the cells and replace it with the medium

containing the various concentrations of ReACp53. Include a vehicle-only control (medium

with the same concentration of solvent used for the stock solution).

Incubation: Incubate the cells for a specified period (e.g., 16 to 72 hours), depending on the

cell line and experimental goals.[2][8]

Assessment of Cell Viability: After the incubation period, assess cell viability using a suitable

method, such as an MTS assay or Annexin V/PI staining followed by flow cytometry.[8]

Data Analysis: Quantify the results and calculate metrics such as EC₅₀ values to determine

the concentration of ReACp53 that inhibits cell viability by 50%.[8]

Visualizations
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PPE Selection Logic for Handling ReACp53

Start: Handling ReACp53

What is the physical form?

Lyophilized Powder
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Significant Splash Risk?

Handling Solution

No (already in solution)

Required PPE:
- Lab Coat

- Nitrile Gloves
- Safety Goggles

- Face Shield
- Dust Mask/Respirator

(in Fume Hood)

Yes

Proceed with Caution

Required PPE:
- Lab Coat

- Nitrile Gloves
- Safety Goggles

No
Additional PPE:
- Face Shield

Yes
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Caption: PPE selection logic for handling ReACp53.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1574799/docs?utm_src=pdf-body-img#essential-safety-and-logistical-guide-for-handling-reacp53
https://www.benchchem.com/product/b1574799/docs?utm_src=pdf-body#essential-safety-and-logistical-guide-for-handling-reacp53
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1574799?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Operational Workflow for Handling ReACp53

Receiving and Inspection

Storage
Lyophilized: -20°C

Solution: -20°C or -80°C

Preparation in Fume Hood/
Biological Safety Cabinet

In Vitro / In Vivo Experiment

Decontamination of Work Area

Waste Segregation

Solid Waste
(Gloves, Vials, Tips)

Liquid Waste
(Unused Solutions)

Disposal via Institutional
Hazardous Waste Program

Click to download full resolution via product page

Caption: Operational workflow for handling ReACp53.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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